N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-fluorobenzamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C19H15ClFN3O2/c20-14-7-5-13(6-8-14)17-9-10-18(25)24(23-17)12-11-22-19(26)15-3-1-2-4-16(15)21/h1-10H,11-12H2,(H,22,26)
• InChI Key: RCFPOLZIEZGWSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl)F
• Molecular Formula: C19H15ClFN3O2
• Molecular Weight: 371.8 g/mol

Description

N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-fluorobenzamide is a chemical compound that has gained significant attention from the scientific community due to its potential use in various research applications. This compound is also known as GSK2606414 and is a potent and selective inhibitor of protein kinase R-like endoplasmic reticulum kinase (PERK).

Scientific Research Applications

Microwave Induced Synthesis and Antimicrobial Applications

• Fluorobenzamides containing thiazole and thiazolidine have been synthesized, demonstrating promising antimicrobial properties against various bacteria and fungi. The presence of a fluorine atom in these compounds enhances their antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Development of PET Tracers for Aromatase Imaging

• Fluorinated vorozole analogues have been synthesized for use as PET tracers in aromatase imaging. These compounds are helpful in identifying and studying the distribution of aromatase, an enzyme crucial in estrogen synthesis, in various tissues (Erlandsson, Karimi, Takahashi, & Långstrom, 2008).

Exploration in Molecular Interactions and Bonding

• The study of ethyl 2-triazolyl-2-oxoacetate derivatives, which share a similar structure with the queried compound, revealed interesting π-hole tetrel bonding interactions. This research contributes to understanding molecular interactions in pharmaceutical compounds (Ahmed et al., 2020).

Photovoltaic Efficiency and Ligand-Protein Interactions

• Benzothiazolinone acetamide analogs, similar in structure to the queried compound, have been studied for their potential use in dye-sensitized solar cells (DSSCs) due to their light harvesting efficiency. Additionally, their interactions with Cyclooxygenase 1 (COX1) provide insights into potential therapeutic applications (Mary et al., 2020).

Investigation of Metabolites in Novel If Channel Inhibitors

• The study of YM758, a compound structurally similar to the queried molecule, revealed important insights into the metabolites involved in inhibiting the If current channel in the heart. This research aids in understanding the metabolic pathways and potential therapeutic applications of such compounds (Umehara et al., 2009).